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Compound of Interest

Compound Name: cis-2-Heptene

Cat. No.: B123394 Get Quote

Essential Safety and Handling Guide for cis-2-
Heptene
This document provides immediate and essential safety and logistical information for

researchers, scientists, and drug development professionals handling cis-2-Heptene. It

outlines the necessary personal protective equipment (PPE), safe operational procedures, and

disposal plans to ensure the safe and compliant use of this chemical in a laboratory setting.

Hazard Summary
cis-2-Heptene is a highly flammable liquid and vapor that can cause skin, eye, and respiratory

irritation.[1][2][3] It may be fatal if swallowed and enters the airways.[1] It is also toxic to aquatic

life with long-lasting effects.[1] Therefore, strict adherence to safety protocols is mandatory.

Physical and Safety Properties
A summary of the key quantitative data for cis-2-Heptene is presented below for easy

reference.
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Property Value Source

Molecular Formula C₇H₁₄ [4][5]

CAS Number 6443-92-1 [4][6]

Boiling Point 98-99 °C [2][7]

Flash Point -6 °C (21.2 °F) - closed cup

Density 0.708 g/mL at 25 °C [7]

Vapor Pressure 87 mmHg at 37.7 °C [2][8]

Solubility

Insoluble in water; Soluble in

organic solvents like acetone,

alcohol, benzene, chloroform,

and ether.[4][7]

Personal Protective Equipment (PPE)
The following table outlines the minimum required PPE for handling cis-2-Heptene.
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Body Part Required PPE
Specification/Stand
ard

Source

Eyes/Face

Safety goggles with

side-shields or a full

face shield.

Must conform to EN

166 (EU) or NIOSH

(US) standards.

[9]

Hands
Chemical resistant

gloves.

Appropriate for

flammable liquids and

organic solvents.

[1]

Body

Flame retardant and

antistatic protective

clothing; lab coat.

Wear suitable

protective clothing.[2]

Respiratory

Chemical respirator

with organic vapor

cartridge and full

facepiece.

Use in a well-

ventilated area. If

exposure limits are

exceeded or irritation

is experienced, a full-

face respirator is

necessary.[1][4][9] For

emergencies or long-

duration operations, a

self-contained

breathing apparatus

(SCBA) may be

required.[4]

Operational and Disposal Plans
A clear, step-by-step process is crucial for the safe handling and disposal of cis-2-Heptene.

Experimental Protocol: Safe Handling of cis-2-Heptene
This protocol details the essential steps for safely managing cis-2-Heptene in a laboratory

environment.

1. Preparation and Engineering Controls:
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Ensure a well-ventilated work area, preferably a chemical fume hood.[1][4]

Verify that a safety shower and eyewash station are readily accessible and operational.

Remove all potential ignition sources from the work area, such as open flames, sparks, and

hot surfaces.[1][10]

Use explosion-proof electrical and ventilating equipment.[9][10]

Ground and bond all containers and receiving equipment to prevent static discharge.[1][9]

2. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as specified in the table above.

3. Handling the Chemical:

Handle and store the contents under an inert gas.[1]

Use non-sparking tools for all operations.[1][9]

Avoid breathing mist or vapor.[1]

Dispense the chemical carefully to avoid splashing.

Keep the container tightly closed when not in use.[1][10]

4. In Case of a Spill:

Keep unnecessary personnel away from the spill area.

Eliminate all ignition sources.[1]

Ventilate the area.

Wear appropriate protective equipment during cleanup.[1]

Absorb the spill with an inert, non-combustible material and place it in a suitable container for

disposal.
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5. First Aid Procedures:

If inhaled: Move the person to fresh air. Call a poison center or doctor if you feel unwell.[1]

[11]

If on skin: Take off immediately all contaminated clothing. Rinse the skin with water/shower.

Get medical attention if irritation develops and persists.[1]

If in eyes: Immediately flush eyes with plenty of water for at least 15 minutes. Remove

contact lenses if present and easy to do. Get medical attention if irritation develops and

persists.[1][11]

If swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[1]

Disposal Plan
All waste containing cis-2-Heptene must be treated as hazardous waste.

1. Waste Collection:

Collect all cis-2-Heptene waste, including contaminated materials, in a designated, properly

labeled, and sealed container.

Do not mix with other waste.

2. Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area away from ignition sources.

The storage area should be clearly marked as a hazardous waste collection point.

3. Disposal:

Dispose of the contents and container at a licensed waste disposal site in accordance with

local, state, and federal regulations.[1]

Do not allow the material to drain into sewers or water supplies.[1]
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Workflow and Logic Diagrams
The following diagram illustrates the logical workflow for the safe handling of cis-2-Heptene.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of cis-2-Heptene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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